Cas no 118688-56-5 (1,3,5-Tri(phenylethynyl)benzene)

1,3,5-Tri(phenylethynyl)benzene structure
118688-56-5 structure
Product Name:1,3,5-Tri(phenylethynyl)benzene
CAS No:118688-56-5
MF:C30H18
MW:378.463927745819
MDL:MFCD01861404
CID:134467
PubChem ID:15439419
Update Time:2025-04-19

1,3,5-Tri(phenylethynyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3,5-tris(2-phenylethynyl)-
    • 1,3,5-TRI(PHENYLETHYNYL)BENZENE
    • 1,3,5-tris(2-phenylethynyl)benzene
    • 1,3,5-tris(phenylethynyl)benzene
    • Benzene,1,3,5-tris(2-phenylethynyl)
    • Benzene,1,3,5-tris(phenylethynyl)
    • sym-Triphenethynylbenzene
    • Trisphenylethynylbenzene
    • YSWG488
    • AKOS015912336
    • DTXSID40572791
    • 118688-56-5
    • CS-0169894
    • 1,1',1''-[Benzene-1,3,5-triyltri(ethyne-2,1-diyl)]tribenzene
    • F93015
    • MFCD01861404
    • 1,3,5-Tri(phenylethynyl)benzene
    • MDL: MFCD01861404
    • Inchi: 1S/C30H18/c1-4-10-25(11-5-1)16-19-28-22-29(20-17-26-12-6-2-7-13-26)24-30(23-28)21-18-27-14-8-3-9-15-27/h1-15,22-24H
    • InChI Key: YUOGUVUAZGQYFR-UHFFFAOYSA-N
    • SMILES: C1(C#CC2C=CC=CC=2)C=C(C#CC2C=CC=CC=2)C=C(C#CC2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 378.14100
  • Monoisotopic Mass: 378.140851
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 611
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.19
  • Boiling Point: 603.2°Cat760mmHg
  • Flash Point: 319.2°C
  • Refractive Index: 1.705
  • PSA: 0.00000
  • LogP: 5.88600

1,3,5-Tri(phenylethynyl)benzene Security Information

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